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Compound of Interest

Compound Name: R121919

Cat. No.: B1676987 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
R121919, also known as NBI-30775, is a potent and selective antagonist of the corticotropin-

releasing factor receptor 1 (CRF1).[1] It has been investigated for its anxiolytic and

antidepressant properties, which are attributed to its ability to block the effects of corticotropin-

releasing factor (CRF) in the brain.[2][3][4] The dysregulation of the CRF system, particularly

through the CRF1 receptor, is implicated in the pathophysiology of stress-related disorders like

depression and anxiety.[2][5] R121919's mechanism of action involves antagonizing the action

of CRH at the CRF1 receptor, thereby modulating the hypothalamic-pituitary-adrenal (HPA)

axis and other neural circuits involved in the stress response.[2][6][7]

Properly solubilizing R121919 is a critical first step for in vitro and in vivo studies. This

document provides detailed information on the solubility of R121919 in dimethyl sulfoxide

(DMSO) and ethanol, along with protocols for preparing stock solutions and a general method

for solubility determination.

R121919 Signaling Pathway
R121919 acts as an antagonist at the CRF1 receptor. In conditions of stress, CRF is released

from the hypothalamus and binds to CRF1 receptors in the anterior pituitary. This binding event

initiates a signaling cascade, a key part of the HPA axis, which ultimately leads to the
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production of cortisol. R121919 competitively binds to the CRF1 receptor, preventing CRF from

binding and thereby inhibiting the downstream signaling cascade.
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Figure 1: R121919 Mechanism of Action.

Quantitative Solubility Data
The solubility of R121919 in DMSO and ethanol is summarized below. It is important to note

that hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the

compound.[1] Therefore, using a fresh, unopened container of DMSO is highly recommended

for achieving optimal dissolution.[1] Assistance from sonication or gentle warming may be

necessary to fully dissolve the compound at higher concentrations.[1][8]
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Solvent

Maximum

Concentration

(mg/mL)

Maximum

Concentration (mM)
Notes

Ethanol 100 262.79
Requires sonication.

[1]

41.7 100

DMSO 6.2 16.29

Requires sonication;

use of newly opened

DMSO is

recommended.[1]

4.17 10
Requires gentle

warming.[8]

Molecular Weight of R121919: 380.53 g/mol Molecular Weight of R121919 hydrochloride:

416.99 g/mol [8]

Experimental Protocols
Protocol for Preparation of Stock Solutions
This protocol outlines the steps for preparing stock solutions of R121919 in either DMSO or

ethanol.

Materials:

R121919 powder

Anhydrous ethanol or newly opened, anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Bath sonicator or heating block
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Procedure:

Weighing the Compound: Accurately weigh the desired amount of R121919 powder using a

calibrated analytical balance and place it into a sterile vial.

Adding Solvent: Add the calculated volume of the chosen solvent (DMSO or ethanol) to the

vial to achieve the target concentration.

Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[1]

Alternatively, for DMSO, gentle warming (e.g., 37°C) can be applied for a short period.[8]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term stability. In solvent, R121919 can

be stored for up to 1 year at -20°C or 2 years at -80°C.[1]

General Protocol for Solubility Determination
This protocol provides a general workflow for determining the solubility of a compound like

R121919 in a specific solvent.
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Figure 2: Experimental Workflow for Solubility Testing.
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Preparation: Add a pre-weighed amount of R121919 to a vial.

Solvent Addition: Add the selected solvent in small, precise increments.

Equilibration: After each addition, vigorously mix the sample using a vortexer. If necessary,

use a bath sonicator to aid dissolution. Allow the solution to equilibrate at a controlled

temperature.

Observation: Visually inspect the solution for any undissolved particles.

Separation and Analysis: If undissolved solid remains, centrifuge the sample to pellet the

solid. Carefully remove the supernatant.

Quantification: Determine the concentration of R121919 in the supernatant using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC). The

measured concentration represents the solubility under the tested conditions.

Safety and Handling
Always handle R121919 in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

DMSO is known to enhance the penetration of substances through the skin. Take extra

precautions when using DMSO as a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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